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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603

An In-depth Technical Guide to 2-Amino-5-
(methoxymethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Amino-5-(methoxymethyl)phenol (CAS No. 824933-84-8). It is intended to
serve as a foundational resource for researchers, scientists, and professionals in drug
development. This document summarizes the available data on its molecular structure and
basic properties. Notably, there is a significant lack of publicly available experimental data for
this compound, which this guide will also address. It is crucial to distinguish this compound
from its isomers, such as 2-Amino-5-methoxyphenol, for which more data is available but which
possesses a different chemical structure.

Chemical Identity and Molecular Structure

2-Amino-5-(methoxymethyl)phenol is an aromatic organic compound containing amino,
hydroxyl, and methoxymethyl functional groups attached to a benzene ring.

Table 1: Chemical Identification of 2-Amino-5-(methoxymethyl)phenol
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Identifier Value Source
2-Amino-5-

IUPAC Name N/A
(methoxymethyl)phenol

CAS Number 824933-84-8 [1]

Molecular Formula CsH11NO2 [2]

Molecular Weight 153.18 g/mol [2]

Canonical SMILES COC1=CC(=C(C=C1)N)O N/A
LLTSUUFRJSYQLR-

InChl Key N/A

UHFFFAOYSA-N

Physical and Chemical Properties

A thorough search of scientific literature and chemical databases reveals a significant gap in

the publicly available experimental data for the physical and chemical properties of 2-Amino-5-

(methoxymethyl)phenol. The information that is available from commercial suppliers has not

been substantiated by peer-reviewed literature.

Table 2: Summary of Known Physical and Chemical Properties

Property Value Notes
Melting Point Data not available N/A
Boiling Point Data not available N/A
Solubility Data not available N/A

pKa Data not available N/A
H-Bond Donor Count 2 Calculated
H-Bond Acceptor Count 3 Calculated

Note: The hydrogen bond donor and acceptor counts are calculated based on the molecular

structure and have not been experimentally verified.
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Spectral Data

While some commercial suppliers indicate the availability of spectral data such as NMR, HPLC,
and LC-MS for 2-Amino-5-(methoxymethyl)phenol, these spectra are not publicly accessible.
Researchers requiring this information should consider direct analytical characterization of a
purchased sample.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-5-
(methoxymethyl)phenol are not readily available in the public domain. General synthetic
routes for related aminophenol derivatives may be adaptable, but would require significant
optimization and characterization.

Due to the lack of published experimental work, no detailed methodologies for key experiments
can be provided at this time.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity or the involvement of 2-
Amino-5-(methoxymethyl)phenol in any signaling pathways. Its structural similarity to other
phenolic and aniline compounds suggests potential for a range of biological activities, but this
remains to be experimentally determined.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Amino-5-(methoxymethyl)phenol (CAS 824933-84-
8) is not publicly available. In the absence of specific data, this compound should be handled
with the utmost care, assuming it may be hazardous. Standard laboratory safety protocols for
handling novel chemical entities should be strictly followed. This includes the use of personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and working in a
well-ventilated fume hood.

For guidance, researchers can refer to the SDS of structurally related compounds, but should
be aware that the toxicological properties may differ significantly.

Distinction from Isomers and Related Compounds
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It is critical for researchers to distinguish 2-Amino-5-(methoxymethyl)phenol from its close
isomer, 2-Amino-5-methoxyphenol (CAS 40925-70-0). These two compounds have different
molecular formulas and structures, which will result in different physical, chemical, and
biological properties. Much of the readily available data is for 2-Amino-5-methoxyphenol, and
caution must be exercised to avoid misattribution of this data.

Diagram 1: Structural Comparison

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-custom-synthesis
https://www.chemicalregister.com/PHENOL_2-AMINO-5-_METHOXYMETHYL_-/Suppliers/pid355217.htm
https://www.chemicalregister.com/PHENOL_2-AMINO-5-_METHOXYMETHYL_-/Suppliers/pid355217.htm
https://www.bldpharm.com/products/824933-84-8.html
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-physical-and-chemical-properties
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-physical-and-chemical-properties
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-physical-and-chemical-properties
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8721603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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